Cas no 1333222-42-6 (Methyl 2-(bromomethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)

Methyl 2-(bromomethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate is a versatile boronic ester derivative with significant utility in organic synthesis and pharmaceutical applications. Its key structural features include a reactive bromomethyl group and a stable dioxaborolane moiety, enabling selective cross-coupling reactions such as Suzuki-Miyaura couplings. The presence of both electrophilic (bromomethyl) and nucleophilic (boronate) functionalities in adjacent positions allows for sequential functionalization, making it a valuable intermediate in constructing complex molecular architectures. The tetramethyl dioxaborolane group enhances stability and handling under ambient conditions. This compound is particularly useful in medicinal chemistry for the synthesis of bioactive molecules and advanced materials. Its well-defined reactivity profile ensures consistent performance in demanding synthetic workflows.
Methyl 2-(bromomethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate structure
1333222-42-6 structure
Product Name:Methyl 2-(bromomethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
CAS No:1333222-42-6
MF:C15H20BBrO4
MW:355.031904220581
MDL:MFCD13190787
CID:1035134
PubChem ID:71304367
Update Time:2025-06-08

Methyl 2-(bromomethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(bromomethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
    • 2-bromomethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid methyl ester
    • BS-20912
    • Methyl2-(bromomethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
    • 1333222-42-6
    • DB-255179
    • G63963
    • AKOS016013934
    • DTXSID10745238
    • A850721
    • C15H20BBrO4
    • Benzoic acid, 2-(bromomethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
    • methyl 2-(bromomethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)benzoate
    • ACFMLVDUFZHNLU-UHFFFAOYSA-N
    • MDL: MFCD13190787
    • Inchi: 1S/C15H20BBrO4/c1-14(2)15(3,4)21-16(20-14)12-8-6-7-10(11(12)9-17)13(18)19-5/h6-8H,9H2,1-5H3
    • InChI Key: ACFMLVDUFZHNLU-UHFFFAOYSA-N
    • SMILES: BrCC1C(C(=O)OC)=CC=CC=1B1OC(C)(C)C(C)(C)O1

Computed Properties

  • Exact Mass: 354.06380g/mol
  • Monoisotopic Mass: 354.06380g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.8Ų

Methyl 2-(bromomethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Pricemore >>

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